![molecular formula C10H19NO B1466477 1-[(Cyclobutylamino)methyl]cyclopentan-1-ol CAS No. 1489160-03-3](/img/structure/B1466477.png)
1-[(Cyclobutylamino)methyl]cyclopentan-1-ol
Overview
Description
“1-[(Cyclobutylamino)methyl]cyclopentan-1-ol” is a chemical compound with the formula C10H19NO and a molecular weight of 169.26 . It’s available for purchase from various chemical suppliers .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the available resources .Scientific Research Applications
Radical Reactions and Solvent Use
- Cyclopentyl methyl ether (CPME), a solvent related to cyclopentane derivatives, has been evaluated for its suitability in radical reactions, including hydrostannation, hydrosilylation, and hydrothiolation. CPME exhibits stability under thermal radical conditions, suggesting that similar cyclopentane derivatives, possibly including "1-[(Cyclobutylamino)methyl]cyclopentan-1-ol," could be used in radical chemistry applications or as solvents in chemical processes (Kobayashi et al., 2013).
Chemical Synthesis and Functionalization
- The preparation and characterization of various cyclopentane derivatives, including their synthesis through Michael addition and further functionalization, underscore the versatility of these compounds in chemical synthesis. Such methodologies could potentially be applied to synthesize and modify "1-[(Cyclobutylamino)methyl]cyclopentan-1-ol" for specific applications (Vatèla et al., 1988).
Thermodynamics and Material Properties
- Research into the thermodynamics of cyclopentane and its derivatives, such as methylcyclopentane, provides a foundation for understanding the physical and chemical properties of these compounds. This information is crucial for applications in materials science and engineering, potentially offering insights into the properties of "1-[(Cyclobutylamino)methyl]cyclopentan-1-ol" (McCullough et al., 1959).
Environmental and Sustainable Chemistry
- Cyclopentyl methyl ether (CPME) has been highlighted for its eco-friendly properties as a solvent, emphasizing the importance of sustainable chemicals in modern applications. This perspective might be relevant for evaluating "1-[(Cyclobutylamino)methyl]cyclopentan-1-ol" in the context of green chemistry and environmental sustainability (de Gonzalo et al., 2019).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-[(cyclobutylamino)methyl]cyclopentan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO/c12-10(6-1-2-7-10)8-11-9-4-3-5-9/h9,11-12H,1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFBUWWOKPOIHAA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CNC2CCC2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(Cyclobutylamino)methyl]cyclopentan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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